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Compound of Interest

Compound Name: 1,3,5-Trioxanetrione

Cat. No.: B15178622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3,5-Trioxanetrione, also known as the cyclic trimer of carbon dioxide, is a fascinating yet

highly unstable oxide of carbon with the chemical formula C₃O₆.[1] From a structural

standpoint, it can be conceptualized as a triple ketone of 1,3,5-trioxane. Its inherent reactivity

and tendency to decompose limit its broad application as a conventional electrophilic reagent in

organic synthesis. However, its chemistry provides valuable insights into the behavior of highly

activated carbonyl compounds. These notes provide a comprehensive overview of the

synthesis, properties, and the limited context in which 1,3,5-trioxanetrione can be considered

an electrophilic species.

Physicochemical Properties and Stability
1,3,5-Trioxanetrione is characterized by its extreme instability under normal conditions. It has

a half-life of approximately 40 minutes at -40 °C and readily decomposes into three molecules

of carbon dioxide.[2][3] This decomposition pathway underscores its nature as a highly

energetic molecule and a potent electrophile, susceptible to nucleophilic attack that can trigger

ring fragmentation.
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Property Value Reference

Molecular Formula C₃O₆ [4]

Molar Mass 132.027 g·mol⁻¹ [1]

Appearance Detected in solution [2][5]

Stability Half-life of ~40 min at -40 °C [2][3][5]

Decomposition Products Carbon Dioxide (CO₂) [1][5]

Synthesis of 1,3,5-Trioxanetrione
The synthesis of 1,3,5-trioxanetrione is a multi-step process that requires cryogenic conditions

for the final product to be observed. The overall synthetic strategy involves the creation of a

stable precursor that can be converted to the target molecule at low temperatures.[2][5]

Synthetic Pathway
The synthesis proceeds through a four-step sequence starting from isobutyraldehyde.[5]
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Step 1: Chlorination

Step 2: Cyclotrimerization

Step 3: Dehydrochlorination

Step 4: Ozonolysis

Isobutyraldehyde

2-Chloro-2-methylpropanal

2,4,6-Tris(2-chloropropan-2-yl)-1,3,5-trioxane

2,4,6-Tri(propan-2-ylidene)-1,3,5-trioxane

1,3,5-Trioxanetrione

Click to download full resolution via product page

Synthetic pathway for 1,3,5-Trioxanetrione.

Experimental Protocols
Step 1: Synthesis of 2-Chloro-2-methylpropanal[5]

To a solution of isobutyraldehyde in an appropriate solvent, add sulfuryl chloride.

Heat the reaction mixture to 45 °C with stirring for 1.5 hours.

Continue stirring at room temperature for an additional 2.5 hours.
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Purify the crude material by vacuum distillation (95 °C, 115 mmHg) to yield the product as a

colorless liquid.

Step 2: Synthesis of 2,4,6-Tris(2-chloropropan-2-yl)-1,3,5-trioxane[5] This step involves the

cyclotrimerization of 2-chloro-2-methylpropanal.

Step 3: Synthesis of 2,4,6-Tri(propan-2-ylidene)-1,3,5-trioxane[5] This step involves the

dehydrochlorination of the product from Step 2.

Step 4: Synthesis and Observation of 1,3,5-Trioxanetrione[5]

Prepare a solution of 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane (30.0 mg, 0.143 mmol) in a

1:1 mixture of CD₂Cl₂ and CD₃OD (0.5 mL) in a 5 mm NMR tube.

Cool the solution to -78 °C using a dry ice-acetone bath.

Bubble a 5% O₃/O₂ mixture from an ozone generator through the cold solution until a pale

blue color persists.

Purge the solution with oxygen and quickly transfer the NMR tube to a precooled NMR probe

at -80 °C.

Acquire spectra at progressively warmer temperatures (-80, -60, -40, -20, and 0 °C) to

observe the formation and subsequent decomposition of 1,3,5-trioxanetrione.

1,3,5-Trioxanetrione as an Electrophilic Reagent
Due to its extreme instability, 1,3,5-trioxanetrione cannot be isolated and used as a reagent in

the same manner as other acid anhydrides like acetic anhydride.[6][7] Its role as an

electrophile is primarily inferred from its decomposition into carbon dioxide, a well-known

electrophile. The three carbonyl carbons in the trioxanetrione ring are highly electrophilic due to

the ring strain and the presence of six electronegative oxygen atoms.

Any nucleophilic attack on one of the carbonyl carbons is expected to initiate a cascade of ring-

opening and fragmentation, ultimately leading to the formation of three molecules of CO₂. In

this sense, 1,3,5-trioxanetrione can be considered a highly reactive and unstable precursor to

the electrophile CO₂.
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1,3,5-Trioxanetrione Nucleophilic Attack
Highly Electrophilic Carbons

Ring Opening & Fragmentation 3 x CO2
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Decomposition pathway of 1,3,5-Trioxanetrione.

Applications in Research and Drug Development
Currently, there are no established applications of 1,3,5-trioxanetrione as an electrophilic

reagent in routine organic synthesis or drug development. Its significance is primarily in the

realm of fundamental chemical research, particularly in the study of:

Highly unstable molecules

The chemistry of carbon oxides

Low-temperature reaction kinetics and spectroscopy

The synthesis and characterization of 1,3,5-trioxanetrione represent a significant achievement

in preparative chemistry, pushing the boundaries of what is possible in the study of transient

species.

Conclusion
1,3,5-Trioxanetrione is a molecule of considerable academic interest due to its structure as

the cyclic trimer of carbon dioxide and its inherent instability. While its highly electrophilic nature

is evident from its rapid decomposition, its practical application as a controllable electrophilic

reagent is precluded by its fleeting existence at temperatures commonly employed in synthetic

chemistry. Future research may explore its in-situ generation and trapping with nucleophiles at

cryogenic temperatures, but for now, it remains a spectroscopic curiosity rather than a

workhorse reagent for the synthetic chemist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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